Cas no 156899-17-1 (Carbamic acid,hexylmethyl-, methyl ester (9CI))

• Product Name: Carbamic acid,hexylmethyl-, methyl ester (9CI)
• CAS No: 156899-17-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 107628
• PubChem ID: 14923771
• Update Time: 2025-04-18

Carbamic acid,hexylmethyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,hexylmethyl-, methyl ester (9CI)
• Carbamic acid, hexylmethyl-, methyl ester (9CI)
• methyl N-hexyl-N-methylcarbamate
• 156899-17-1
• SCHEMBL305640

• Inchi： 1S/C9H19NO2/c1-4-5-6-7-8-10(2)9(11)12-3/h4-8H2,1-3H3
• InChI Key： UGLRHIKVRCUKLU-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)CCCCCC)=O

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54